Cas no 401567-80-4 (4-Chloro-7-methoxy-2-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-7-methoxy-2-(trifluoromethyl)quinoline
• CAS No: 401567-80-4
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• CID: 2654714
• PubChem ID: 22029024
• Update Time: 2025-04-21

4-Chloro-7-methoxy-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-methoxy-2-(trifluoromethyl)quinoline
• 401567-80-4
• SCHEMBL2711790
• XXQNTJYGCQHTEQ-UHFFFAOYSA-N
• DTXSID90621768
• 4-Chloro-7-methoxy-2-(trifluoromethyl)quinoline

• Inchi： 1S/C11H7ClF3NO/c1-17-6-2-3-7-8(12)5-10(11(13,14)15)16-9(7)4-6/h2-5H,1H3
• InChI Key： XXQNTJYGCQHTEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)N=C2C=C(C=CC2=1)OC

Computed Properties

• Exact Mass: 261.0168260Da
• Monoisotopic Mass: 261.0168260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 280.7±35.0 ºC (760 Torr),
• Flash Point: 123.6±25.9 ºC,
• Solubility: Almost insoluble (0.026 g/l) (25 º C),